Cas no 645389-54-4 (9,10-Anthracenedione, 7-amino-1-hydroxy-)

• Product Name: 9,10-Anthracenedione, 7-amino-1-hydroxy-
• CAS No: 645389-54-4
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 423160
• PubChem ID: 69856147
• Update Time: 2025-04-19

9,10-Anthracenedione, 7-amino-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 7-amino-1-hydroxy-
• 7-amino-1-hydroxyanthracene-9,10-dione
• SCHEMBL6661622
• 645389-54-4

• Inchi： 1S/C14H9NO3/c15-7-4-5-8-10(6-7)14(18)12-9(13(8)17)2-1-3-11(12)16/h1-6,16H,15H2
• InChI Key： SDVFCYPJGXRQKY-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2C=CC(=CC=21)N)=O)O

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39